Cas no 1262007-01-1 ([1,1'-Biphenyl]-4-carboxylic acid, 2',3'-dichloro-2-methyl-)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 2',3'-dichloro-2-methyl-
• CAS No: 1262007-01-1
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• MDL: MFCD18321808
• CID: 2768981
• Update Time: 2025-05-30

[1,1'-Biphenyl]-4-carboxylic acid, 2',3'-dichloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 2',3'-dichloro-2-methyl-

• MDL： MFCD18321808
• Inchi： 1S/C14H10Cl2O2/c1-8-7-9(14(17)18)5-6-10(8)11-3-2-4-12(15)13(11)16/h2-7H,1H3,(H,17,18)
• InChI Key： WRSXVFQYHBIVRI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Cl)=C2Cl)=CC=C(C(O)=O)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on [1,1'-Biphenyl]-4-carboxylic acid, 2',3'-dichloro-2-methyl-

[1,1'-Biphenyl]-4-carboxylic Acid, 2',3'-Dichloro-2-Methyl- (CAS No. 1262007-01-1): A Comprehensive Overview

The compound [1,1'-Biphenyl]-4-carboxylic acid, 2',3'-dichloro-2-methyl- (CAS No. 1262007-01-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of biphenyl carboxylic acids, which have garnered considerable attention in recent years due to their unique structural properties and functional versatility. The molecule's structure features a biphenyl system with a carboxylic acid group at the 4-position of one phenyl ring and dichloromethyl substituents at the 2' and 3' positions of the other phenyl ring. This configuration imparts distinctive electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of [1,1'-Biphenyl]-4-carboxylic acid, 2',3'-dichloro-2-methyl-, leveraging innovative methodologies such as Suzuki-Miyaura coupling reactions and directed metallation strategies. These techniques allow for the controlled introduction of substituents at specific positions on the biphenyl framework, ensuring high purity and structural integrity. The compound's synthesis is particularly notable for its ability to incorporate multiple functional groups in a single molecule, which is crucial for applications in drug discovery and materials science.

In terms of applications, [1,1'-Biphenyl]-4-carboxylic acid, 2',3'-dichloro-2-methyl- has shown promise in the field of pharmacology. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents targeting various disease states. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential role in anti-inflammatory drug design. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced materials for flexible displays and photovoltaic devices.

The structural uniqueness of [1,1'-Biphenyl]-4-carboxylic acid, 2',3'-dichloro-2-methyl- also lends itself to applications in catalysis. Recent investigations have highlighted its ability to act as a chiral ligand in asymmetric catalysis reactions, facilitating the enantioselective synthesis of complex organic molecules. This property is particularly valuable in the pharmaceutical industry, where the production of enantiomerically pure compounds is critical for drug efficacy and safety.

From an environmental perspective, understanding the ecological impact of [1,1'-Biphenyl]-4-carboxylic acid, 2',3'-dichloro-2-methyl- is essential for its safe handling and disposal. Preliminary toxicity studies indicate that this compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, further research is required to assess its long-term effects on ecosystems and biodegradation pathways.

Looking ahead, the development of novel derivatives based on [1,1'-Biphenyl]-4-carboxylic acid, 2',3'-dichloro-2-methyl- holds immense potential for expanding its utility across diverse fields. By incorporating additional functional groups or modifying existing substituents, chemists can tailor this molecule's properties to suit specific applications. For example, introducing electron-withdrawing or donating groups could enhance its electronic communication properties or modulate its bioavailability for drug delivery systems.

In conclusion, [1,1'-Biphenyl]-4-carboxylic acid, 2',3'-dichloro-2-methyl- (CAS No. 1262007-01-1) represents a versatile platform for scientific exploration and technological innovation. Its unique structure and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing both academic research and industrial development.